Cas no 171009-07-7 (CCT 018159)

• Product Name: CCT 018159
• CAS No: 171009-07-7
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 825013
• PubChem ID: 984170
• Update Time: 2025-10-19

CCT 018159 Chemical and Physical Properties

Names and Identifiers

• CCT 018159
• CCT 018159,4-[4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-5-methyl-1H-pyrazol-3-yl]-6-ethyl-1,3-benzenediol
• 4-[4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-5-Methyl-1H-pyrazol-3-yl]-6-ethyl-1,3-benzenediol
• CCT018159
• 1,3-Benzenediol, 4-(4-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-methyl-1H-pyrazol-3-yl)-6-ethyl-
• CHEMBL399530
• OWPMENVYXDJDOW-UHFFFAOYSA-N
• DA-62130
• BRD-K65503129-001-01-4
• BRD-K65503129-001-02-2
• BDBM15362
• CCG-294095
• CHEBI:93148
• G78272
• SCHEMBL1082064
• 4-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methylpyrazol-5-yl]-6-ethylbenzene-1,3-diol
• DB07594
• NCGC00161410-01
• HMS3269C15
• STK966511
• AKOS002164043
• NCGC00161410-02
• WGA00907
• SR-01000398552
• TS-08211
• 4-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-methyl-1H-pyrazol-3-yl]-6-ethylbenzene-1,3-diol
• Kinome_3591
• CHEBI:41656
• VER-00063579
• 55H1ZOI1NL
• 4-[4-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-3-METHYL-1H-PYRAZOL-5-YL]-6-ETHYLBENZENE-1,3-DIOL
• NS00070439
• Q27096815
• BRD-K65503129-001-05-5
• HY-110042
• BDBM50453881
• SCHEMBL21067776
• J-010680
• 6-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-methyl-1,2-dihydropyrazol-3-ylidene]-4-ethyl-3-hydroxy-1-cyclohexa-2,4-dienone
• 171009-07-7
• 2brc
• Q27164868
• CS-0032865
• CCT-018159
• CT5
• SDCCGSBI-0634553.P003
• HMS3677M10
• DTXSID501122866
• 4-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-methyl-1H-pyrazol-3-yl)-6-ethylbenzene-1,3-diol
• 868989-73-5
• SR-01000398552-1
• Oprea1_650000
• UNII-55H1ZOI1NL
• BRD-K65503129-001-06-3
• 4-[4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-5-methyl-1H-pyrazol-3-yl]-6-ethyl-benzene-1,3-diol
• HSP90 Inhibitor, CCT018159

• Inchi： 1S/C20H20N2O4/c1-3-12-8-14(16(24)10-15(12)23)20-19(11(2)21-22-20)13-4-5-17-18(9-13)26-7-6-25-17/h4-5,8-10,23-24H,3,6-7H2,1-2H3,(H,21,22)
• InChI Key： OWPMENVYXDJDOW-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C1=C(C)NN=C1C1=C(C=C(C(CC)=C1)O)O

Computed Properties

• Exact Mass: 352.14200
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• PSA: 87.60000
• LogP: 3.79690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on CCT 018159

Comprehensive Overview of CCT 018159 (CAS No. 171009-07-7): Mechanism, Applications, and Research Insights

CCT 018159 (CAS No. 171009-07-7) is a small-molecule inhibitor that has garnered significant attention in biochemical and pharmacological research due to its selective targeting capabilities. This compound is widely studied for its potential role in modulating heat shock protein 90 (HSP90), a molecular chaperone critical for protein folding and cellular stress responses. Researchers are particularly interested in CCT 018159 as a tool compound to investigate HSP90's involvement in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The chemical structure of CCT 018159 (CAS No. 171009-07-7) features a unique scaffold that enables high-affinity binding to the ATPase domain of HSP90. This interaction disrupts the chaperone's function, leading to the degradation of client proteins essential for tumor growth and survival. Recent studies highlight its utility in drug discovery pipelines, especially in targeted cancer therapies and neuroprotection strategies. Given the rising global focus on precision medicine, CCT 018159 exemplifies how small molecules can bridge gaps between bench research and clinical applications.

One of the most searched questions about CCT 018159 revolves around its selectivity profile compared to other HSP90 inhibitors like geldanamycin derivatives. Unlike traditional inhibitors, CCT 018159 exhibits reduced hepatotoxicity, making it a safer candidate for preclinical studies. Additionally, its blood-brain barrier permeability has sparked interest in treating Alzheimer's disease and Parkinson's disease, aligning with the growing demand for neurodegenerative disease therapeutics.

From a technical standpoint, CCT 018159 (CAS No. 171009-07-7) is often discussed in the context of high-throughput screening and structure-activity relationship (SAR) studies. Its crystalline form and solubility in DMSO facilitate experimental reproducibility, a key concern among researchers. Recent publications also emphasize its synergy with immunotherapy agents, addressing the popularity of combination therapy approaches in oncology.

Environmental and sustainability-driven research trends have further elevated interest in CCT 018159. Its synthetic route has been optimized to reduce waste, resonating with the pharmaceutical industry's push toward green chemistry. Moreover, computational models leveraging AI-driven drug design frequently cite this compound as a benchmark for validating predictive algorithms, reflecting the intersection of wet-lab and in silico methodologies.

In summary, CCT 018159 (CAS No. 171009-07-7) represents a versatile research tool with multifaceted applications. Its relevance to cancer metabolism, neurodegeneration, and drug development innovation ensures its continued prominence in scientific literature. As the field advances, this compound will likely remain a focal point for unraveling HSP90's complex biology and therapeutic potential.